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Compound of Interest

Compound Name: 1,10-Diaminodecane

Cat. No.: B146516

Introduction

1,10-Diaminodecane (CAS No: 646-25-3), also known as decamethylenediamine, is a
versatile bifunctional molecule that serves as a crucial building block in the synthesis of a wide
range of specialty chemicals.[1] Its structure, featuring two primary amine groups separated by
a flexible ten-carbon aliphatic chain, makes it an excellent nucleophile for various chemical
reactions, including polycondensation, acylation, and alkylation.[1] This linear C10 diamine is a
key component in the production of high-performance polymers, acts as a flexible linker in
complex molecular architectures, and is an intermediate in the synthesis of pharmaceuticals
and other fine chemicals.[2][3][4]

Application Note 1: Synthesis of High-Performance
Bio-based Polyamides

One of the most significant industrial applications of 1,10-diaminodecane is in the synthesis of
long-chain polyamides, notably Polyamide 1010 (PA1010).[5] When both 1,10-diaminodecane
and its co-monomer, sebacic acid, are derived from renewable resources like castor olil, the
resulting PA1010 is a 100% bio-based polymer.[2][5] This aligns with green chemistry principles
and sustainable development.[2] The resulting polyamide exhibits desirable properties such as
high thermal stability, balanced mechanical strength, low water absorption, and good
transparency, making it suitable for demanding applications, including food packaging and
engineering plastics.[5][6]
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Physicochemical Properties of 1,10-Diaminodecane

A summary of the key properties of 1,10-diaminodecane is presented below, highlighting its

suitability as a monomer for polymerization.

Property Value References

CAS Number 646-25-3 [718]

Molecular Formula C1oH24N:2 [718]

Molecular Weight 172.31 g/mol [7119]

Appearance White to light yellow GIEI[L0]
solid/powder

Melting Point 59-63 °C [B1[719]

Boiling Point 140 °C @ 12 mmHg [31[9]

Purity > 98% [11[41[8]

Solubility Soluble in ethanol [3]

Experimental Workflow: Synthesis of Polyamide 1010

(PA1010)

The synthesis of PA1010 from 1,10-diaminodecane and sebacic acid is typically achieved

through a two-step melt polycondensation process, starting with the formation of a "nylon salt.”
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Workflow for Polyamide 1010 Synthesis

REVVAVYEVCES
- 1,10-Diaminodecane

- Sebacic Acid
- Absolute Ethanol

Step 1: Nylon 1010 Salt Formation
(Stirring in Ethanol at 80°C)
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(Wash with Ethanol, Dry at 60°C)

Step 2: Melt Polycondensation
(Heat to 230°C under N2)

Purification
(Grind, Wash with H20, Dry)

Final Product
(High-Molecular-Weight PA1010)
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Caption: General workflow for the synthesis of Polyamide 1010.
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Protocol: Synthesis of Polyamide 1010 (PA1010) via Melt
Polycondensation

This protocol is based on established methods for synthesizing PA1010 from its constituent
monomers.[5][11][12]

Part 1: Preparation of Nylon 1010 Salt

Dissolution: Dissolve equimolar amounts of sebacic acid and 1,10-diaminodecane in
absolute ethanol. The mixture should be heated to approximately 80 °C with continuous
stirring to ensure complete dissolution.

Precipitation: Allow the solution to cool to room temperature while stirring. The nylon 1010
salt will precipitate as a white solid.

Isolation: Filter the resulting white precipitate from the ethanol solution.

Washing & Drying: Wash the collected salt thoroughly with fresh absolute ethanol to remove
any unreacted monomers. Dry the purified salt in a vacuum oven at 60 °C for at least 8
hours.[5][12]

Part 2: Melt Polycondensation

Reactor Setup: Place a known quantity (e.g., 30 g) of the dried nylon 1010 salt into a glass
reactor equipped with a mechanical stirrer, a nitrogen inlet, and a condenser for the removal
of water.[5][11]

Inert Atmosphere: Purge the reactor with an inert gas, such as nitrogen, to prevent oxidation
during polymerization.

Heating Stage 1 (Melting): Begin stirring and heat the reactor to approximately 200 °C to
melt the salt.

Heating Stage 2 (Polymerization): Increase the temperature to 230 °C. Water, the by-product
of the condensation reaction, will begin to distill off.[11] Maintain the reaction at this
temperature for a set period (e.g., 3 hours) to allow for polymer chain growth.[12]
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o Cooling: After the reaction is complete, cool the reactor to room temperature under a
continuous nitrogen stream.

 Purification: The resulting solid polyamide is removed from the reactor and ground into a
powder. The powder is then washed with hot deionized water to remove any unreacted
monomers or oligomers and dried thoroughly before further processing.[12]

Application Note 2: 1,10-Diaminodecane as a
Flexible Linker

The long, flexible ten-carbon chain of 1,10-diaminodecane makes it an ideal candidate for use
as a linker in the synthesis of complex molecules.[2] In drug development and materials
science, linkers are used to connect two or more different molecular components, such as a
targeting molecule and a therapeutic agent in an antibody-drug conjugate (ADC) or a
photosensitizer and a catalyst in a supramolecular assembly.[13][14] The length and flexibility
of the decamethylene chain can influence the physicochemical properties of the final
conjugate, including its solubility, stability, and spatial orientation of the connected moieties.[2]
[13]

Conceptual Application in Drug Conjugates

In complex therapeutics like ADCs or Proteolysis Targeting Chimeras (PROTACS), a linker
physically separates the functional parts of the molecule. 1,10-Diaminodecane can be
chemically modified at its amine termini to covalently attach to both a targeting moiety (e.g., an
antibody) and a payload (e.g., a cytotoxic drug).[13][15]

Caption: 1,10-Diaminodecane as a conceptual flexible linker.

Application Note 3: Other Specialty Chemical
Preparations

The reactivity of its dual amine groups allows 1,10-diaminodecane to be used in a variety of
other specialty chemical syntheses.

o Coordination Chemistry: The amine groups can act as ligands, forming coordination
complexes with metal ions. These complexes can have applications in catalysis or as
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antimicrobial agents.[7] The hydrogen bonding between the amine groups and metal ions
can create stable structures.[7]

o Drug Delivery Systems: It has been used in the preparation of pH-sensitive hydrogels for
controlled drug release.[2] Its ability to form amide bonds is key to creating these cross-
linked polymer networks.[2]

» Antimicrobial Agents: Studies have suggested that 1,10-diaminodecane and its derivatives
may possess antimicrobial properties by interacting with bacterial cell membranes and
inhibiting protein synthesis.[7]

e Crown Ether Synthesis: While less common than polyglycols, diamines can be used in the
synthesis of azacrown ethers, which are macrocyclic compounds capable of selectively
binding cations. This area is a subject of ongoing research in supramolecular chemistry.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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